Cas no 2089300-22-9 (7-Iodoisoquinolin-3-amine)
7-Iodoisoquinolin-3-amine structure
Product Name:7-Iodoisoquinolin-3-amine
CAS No:2089300-22-9
MF:C9H7IN2
MW:270.069753885269
CID:5710299
PubChem ID:121231771
Update Time:2023-10-14
7-Iodoisoquinolin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 7-Iodoisoquinolin-3-amine
- 2089300-22-9
-
- Inchi: 1S/C9H7IN2/c10-8-2-1-6-4-9(11)12-5-7(6)3-8/h1-5H,(H2,11,12)
- InChI Key: RICTXXNLHDYLKN-UHFFFAOYSA-N
- SMILES: IC1C=CC2C=C(N)N=CC=2C=1
Computed Properties
- Exact Mass: 269.96540g/mol
- Monoisotopic Mass: 269.96540g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 38.9Ų
7-Iodoisoquinolin-3-amine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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